Cas no 2648993-55-7 (2-Bromo-5-(2-isocyanatopropan-2-yl)pyridine)

• Product Name: 2-Bromo-5-(2-isocyanatopropan-2-yl)pyridine
• CAS No: 2648993-55-7
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 6340397
• PubChem ID: 165978102
• Update Time: 2025-06-29

2-Bromo-5-(2-isocyanatopropan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(2-isocyanatopropan-2-yl)pyridine
• EN300-1905463
• 2648993-55-7
• 2-Bromo-5-(2-isocyanatopropan-2-yl)pyridine

• Inchi： 1S/C9H9BrN2O/c1-9(2,12-6-13)7-3-4-8(10)11-5-7/h3-5H,1-2H3
• InChI Key： UMAJFTPKSJJBKY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.3Ų

Additional information on 2-Bromo-5-(2-isocyanatopropan-2-yl)pyridine

2-Bromo-5-(2-Isocyanatopropan-2-yl)pyridine: An Overview of CAS No. 2648993-55-7

2-Bromo-5-(2-isocyanatopropan-2-yl)pyridine (CAS No. 2648993-55-7) is a versatile compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its brominated pyridine core and an isocyanate functional group, which together offer a wide range of reactivity and synthetic utility.

The structure of 2-Bromo-5-(2-isocyanatopropan-2-yl)pyridine consists of a pyridine ring with a bromine atom at the 2-position and an isocyanate-functionalized tert-butyl group at the 5-position. The bromine substituent provides a handle for further functionalization through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. The isocyanate group, on the other hand, can participate in a variety of reactions, including the formation of ureas and carbamates, making it a valuable intermediate in the synthesis of complex molecules.

In the pharmaceutical industry, 2-Bromo-5-(2-isocyanatopropan-2-yl)pyridine has been explored as a key intermediate in the development of novel drugs. Its reactivity and functional groups allow for the synthesis of diverse pharmacophores, which can be tailored to target specific biological pathways. Recent studies have shown that compounds derived from this intermediate exhibit promising activities against various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One notable application of 2-Bromo-5-(2-isocyanatopropan-2-yl)pyridine is in the synthesis of small molecule inhibitors for protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is often associated with disease states. By designing molecules that can disrupt these interactions, researchers aim to develop new therapeutic strategies. The brominated pyridine core and isocyanate group in this compound provide a robust platform for such endeavors.

In addition to its pharmaceutical applications, 2-Bromo-5-(2-isocyanatopropan-2-yl)pyridine has also found use in materials science. The unique electronic properties of pyridine derivatives make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of the bromine atom can be leveraged to fine-tune the electronic properties of these materials, enhancing their performance in various devices.

The synthesis of 2-Bromo-5-(2-isocyanatopropan-2-yl)pyridine typically involves multi-step procedures that ensure high purity and yield. One common approach involves the bromination of 5-cyanoisopropylpyridine followed by conversion to the isocyanate derivative. Advances in synthetic methods have led to more efficient and environmentally friendly processes, reducing waste and improving overall sustainability.

The safety profile of 2-Bromo-5-(2-isocyanatopropan-2-yl)pyridine is an important consideration for its industrial use. While it is not classified as a hazardous material, proper handling and storage practices are recommended to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE) and following standard operating procedures (SOPs) for chemical handling.

In conclusion, 2-Bromo-5-(2-isocyanatopropan-2-yl)pyridine (CAS No. 2648993-55-7) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structure and reactivity make it a valuable intermediate for the synthesis of complex molecules with diverse biological activities. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing challenges.